N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

Specification

• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-(3-methyl-4-oxoquinazolin-6-yl)-3-(3-oxo-1H-isoindol-2-yl)propanamide
• Standard InChI: InChI=1S/C20H18N4O3/c1-23-12-21-17-7-6-14(10-16(17)19(23)26)22-18(25)8-9-24-11-13-4-2-3-5-15(13)20(24)27/h2-7,10,12H,8-9,11H2,1H3,(H,22,25)
• Standard InChI Key: WLXSMMOZNFCPKS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(C1=O)C=C(C=C2)NC(=O)CCN3CC4=CC=CC=C4C3=O

Introduction

N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is a complex organic compound with a molecular formula of C20H18N4O3 and a molecular weight of 362.4 g/mol. This compound belongs to the quinazolinone family, which is known for its diverse biological activities, including anticancer and antitumor properties. The compound's structure includes a quinazolinone core linked to an isoindolone moiety via a propanamide bridge.

Synonyms and Identifiers

• PubChem CID: 71708120

• Synonyms: 1441879-00-0, N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, EiM08-30439, STL317927, AKOS022111955

• InChI: InChI=1S/C20H18N4O3/c1-23-12-21-17-7-6-14(10-16(17)19(23)26)22-18(25)8-9-24-11-13-4-2-3-5-15(13)20(24)27/h2-7,10,12H,8-9,11H2,1H3,(H,22,25)

• InChIKey: WLXSMMOZNFCPKS-UHFFFAOYSA-N

Biological and Chemical Activities

Quinazolinones are known for their diverse biological activities, including anticancer, antitumor, and antimicrobial effects. The specific biological activity of N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanamide may be influenced by its unique structural features, such as the combination of quinazolinone and isoindolone moieties.